Cas no 1998676-39-3 ((2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid)

• Product Name: (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• CAS No: 1998676-39-3
• MF: C₁₇H₁₅ClFNO₄
• MW: 351.756707429886
• CID: 5777025
• PubChem ID: 165925524
• Update Time: 2025-10-31

(2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298665
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• 1998676-39-3

• Inchi： 1S/C17H15ClFNO4/c18-13-6-7-14(19)12(8-13)9-15(16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： DLUCCWNDCCLZHX-OAHLLOKOSA-N
• SMILES： ClC1=CC=C(C(=C1)C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 351.0673638g/mol
• Monoisotopic Mass: 351.0673638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid

Introduction to (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic Acid (CAS No. 1998676-39-3)

(2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1998676-39-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chiral center and functional groups such as benzyloxy and fluorine substituents, make it a valuable building block for drug development.

The compound's molecular structure consists of a propanoic acid backbone, modified with a benzyloxy carbonyl group and an amino group at the second position, along with a 5-chloro-2-fluorophenyl moiety at the third position. This arrangement imparts specific chemical properties that are highly relevant for medicinal chemistry applications. The presence of both fluorine and chlorine atoms enhances its interaction with biological targets, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds often exhibit improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid structure aligns well with these trends, offering a versatile platform for the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is a common strategy in drug design. The chiral center in the molecule allows for the creation of enantiomerically pure derivatives, which can exhibit selective binding to specific protease targets. This selectivity is essential for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorine atoms in modulating drug-receptor interactions. For instance, fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and reducing conformational flexibility. The 5-chloro-2-fluorophenyl group in this compound is particularly noteworthy, as it has been shown to improve pharmacokinetic properties in several drug candidates. This makes it an attractive feature for further exploration in drug development pipelines.

The benzyloxy carbonyl group serves as a protective group for the amino functionality, allowing for controlled introduction of other functional moieties during synthetic routes. This property is particularly useful in multi-step syntheses where protecting group strategies are employed to ensure regioselectivity and prevent unwanted side reactions. The ability to easily modify this group makes it a valuable asset for medicinal chemists seeking to explore new chemical space.

Current research efforts are focused on expanding the library of derivatives derived from (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid. By systematically varying substituents on the aromatic ring or introducing additional functional groups, scientists aim to identify novel compounds with enhanced biological activity. These studies often employ high-throughput screening techniques and computational modeling to accelerate the discovery process.

The compound's potential extends beyond protease inhibition. It has also shown promise as a precursor for the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of chiral centers, fluorine atoms, and other functional groups provides a rich scaffold for designing molecules that can selectively target specific kinases involved in disease pathways.

In conclusion, (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further derivatization and optimization into novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a pivotal role in the development of next-generation drugs targeting various diseases.